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Compound of Interest

Compound Name: Squarunkin A hydrochloride

Cat. No.: B11932619 Get Quote

Technical Support Center: Squarunkin A
Hydrochloride Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to improve the reproducibility of assays involving Squarunkin A
hydrochloride. The information is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is Squarunkin A hydrochloride and what is its mechanism of action?

Squarunkin A hydrochloride is a potent and selective small-molecule inhibitor of the protein-

protein interaction between the chaperone protein UNC119A and its myristoylated cargo

proteins, such as the N-terminus of Src kinase.[1][2] By binding to UNC119A, Squarunkin A

prevents the chaperone from binding to and trafficking myristoylated Src kinase. This

interference with the spatial regulation of Src kinase leads to a disruption of its activation.[1]

Q2: What is the reported IC50 value for Squarunkin A hydrochloride?

Squarunkin A hydrochloride has a reported IC50 of 10 nM for the inhibition of the UNC119A-

myristoylated Src N-terminal peptide interaction.[1][2]

Q3: How should Squarunkin A hydrochloride be stored?
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For long-term storage, Squarunkin A hydrochloride powder should be kept at -20°C for up to

2 years. In DMSO, it can be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.

Quantitative Data Summary
The following table summarizes key quantitative data for Squarunkin A hydrochloride.

Parameter Value Reference

IC50

10 nM (for UNC119A-

myristoylated Src N-terminal

peptide interaction)

[1][2]

Molecular Weight 560.01 g/mol

Formula C25H33ClF3N5O4

Storage (Powder) -20°C (2 years)

Storage (in DMSO)
4°C (2 weeks), -80°C (6

months)
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Caption: Mechanism of Squarunkin A hydrochloride action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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